Ethyl (4-(2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• IUPAC Name: ethyl N-[4-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C16H19N3O4S/c1-4-23-16(21)19-15-17-11(9-24-15)8-14(20)18-12-7-10(2)5-6-13(12)22-3/h5-7,9H,4,8H2,1-3H3,(H,18,20)(H,17,19,21)
• InChI Key: BXUBGXMJBLGLSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC(=CS1)CC(=O)NC2=C(C=CC(=C2)C)OC
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups. It includes a thiazole ring, which is a type of heterocyclic compound that contains both sulfur and nitrogen in the ring. Thiazole rings are found in many biologically active molecules and are a common motif in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The thiazole ring is aromatic, which means it is particularly stable and may influence the reactivity of the compound. The presence of the ethyl carbamate group could also have significant implications for the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carbamate could make the compound more polar, influencing its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Thiazoles are found in a variety of drugs, where they can have a range of effects, from antimicrobial to anticancer activity.

Future Directions

Thiazole-containing compounds are a rich area of study in medicinal chemistry, and new synthetic methods and applications are continually being developed. This compound, with its combination of functional groups, could be of interest for future research.